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Compound of Interest

Cat. No.: B14138035

Compound Name: 1,2-Bis(2-fluorophenyl)acetylene

Get Quote

1.1 Nomenclature & ldentifiers

Identifier

IUPAC Name

Value

1,2-Bis(2-fluorophenyl)ethyne

Common Names

2,2'-Difluorotolan; Bis(ortho-

fluorophenyl)acetylene

CAS Registry Number

152574-71-5

SMILES

FclccececclC#Cc2ccecc2F

Molecular Formula

C14HsF2

| Molecular Weight | 214.21 g/mol |

1.2 Physical Properties
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Property Data Source/Notes

White to off-white Recrystallized from
Appearance . .

crystalline solid hexanes/ethanol

45-46 °C (also reported 53-54  Range depends on

Melting Point )
°C) purity/polymorph [1, 2]

Boiling Point >200 °C (Predicted) Decomposes at high temp

| Solubility | Soluble in CHCIs, DCM, Toluene, THF | Insoluble in water |

Part 2: Safety & Handling (HSE Profile)

2.1 Hazard Classification (GHS) While a specific Safety Data Sheet (SDS) for this isomer is
often consolidated with general diarylacetylenes, the following profile is derived from the
structural analog 1,2-bis(4-fluorophenyl)acetylene and standard alkyne protocols.

Signal Word:WARNING

Hazard Statement (H-Codes) Description

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1][2]
H335 May cause respiratory irritation.[1]

2.2 Precautionary Measures (P-Codes)
e P261: Avoid breathing dust/fume/gas/mist/vapors.[1]
o P280: Wear protective gloves/eye protection/face protection.[1][2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1] Remove
contact lenses if present and easy to do.[1] Continue rinsing.

2.3 Storage & Stability
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» Storage: Store at 2—8 °C under an inert atmosphere (Argon/Nitrogen) to prevent slow
oxidation or polymerization.

e Incompatibility: Strong oxidizing agents, strong bases.[1]

Part 3: Synthesis & Manufacturing Protocol

3.1 Primary Route: Sonogashira Cross-Coupling The most reliable method for synthesizing
high-purity 1,2-bis(2-fluorophenyl)acetylene is the Sonogashira coupling of 1-iodo-2-
fluorobenzene with (2-fluorophenyl)acetylene (or trimethylsilyl-protected analog).[1]

Reagents:

Substrate A: 1-lodo-2-fluorobenzene (1.0 equiv)[1]

Substrate B: (2-Fluorophenyl)acetylene (1.1 equiv)[1][3]

Catalyst: Bis(triphenylphosphine)palladium(ll) dichloride [Pd(PPhs)2Cl2] (3—-5 mol%)[1]

Co-Catalyst: Copper(l) iodide [Cul] (5—-10 mol%)[1]

Base/Solvent: Triethylamine (EtsN) or Diisopropylamine (DIPA) (degassed)[1]

Step-by-Step Protocol:

Inert Setup: Flame-dry a Schlenk flask and cycle with Argon (3x).
¢ Dissolution: Add Pd(PPhs)2Clz and Cul to the flask. Add degassed EtsN.

o Addition: Add 1-iodo-2-fluorobenzene via syringe. Then, add (2-fluorophenyl)acetylene
dropwise.[1]

e Reaction: Stir at 60 °C for 12—-18 hours under Argon. Monitor by TLC (Hexane eluent) for the
disappearance of the iodide.

o Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove
ammonium salts.[1] Wash the pad with diethyl ether.[1]
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 Purification: Concentrate the filtrate in vacuo. Purify the residue via flash column
chromatography (Silica gel, 100% Hexanes or 95:5 Hexanes:EtOAC).[1]

» Crystallization: Recrystallize from hot ethanol or hexanes to obtain white needles.[1]

3.2 Mechanistic Workflow (Graphviz)
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Click to download full resolution via product page

Figure 1: Catalytic cycle for the Sonogashira coupling synthesis of 1,2-bis(2-
fluorophenyl)acetylene.

Part 4: Applications & Research Potential

4.1 Fluorine-Arene Interactions The ortho-fluorine atoms in 1,2-bis(2-fluorophenyl)acetylene
create a specific electrostatic potential map that differs significantly from the para-isomer.[1]

o Crystal Engineering: The C-F bond acts as a weak hydrogen bond acceptor, influencing
supramolecular stacking (herringbone vs. 1t-stacking) critical for organic field-effect
transistors (OFETSs).[1]

o Liquid Crystals: Used as a mesogenic core.[1] The lateral fluorine substituents lower the
melting point and viscosity compared to non-fluorinated tolans, improving the working
temperature range of liquid crystal displays (LCDSs).

4.2 Synthesis of Polycyclic Aromatics This compound serves as a precursor for
photocyclization reactions to form fluorinated phenanthrenes or picenes, which are high-
performance semiconductors.

References

o Synthesis and Properties of Fluorinated Tolans.Journal of Organic Chemistry. (General
reference for diarylalkyne properties).

o Gold-catalyzed hydrofluorination of internal alkynes.Chemical Communications. (Describes
synthesis and melting point of 1,2-bis(2-fluorophenyl)ethyne).

¢ Ruthenium-catalyzed double annulation of quinones.UFMG Thesis. (Provides detailed
experimental procedure and characterization data for CAS 152574-71-5).

« Hoffman Fine Chemicals Catalog.Product Listing for CAS 152574-71-5. (Verification of CAS
and commercial availability). [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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